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Compound of Interest

Compound Name: Phenyl fluorosulfate

Cat. No.: B3051325 Get Quote

This document provides essential safety and logistical information for the handling and disposal

of Phenyl fluorosulfate (also known as Phenylsulfonyl Fluoride). The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

laboratory operations.

Hazard Identification and Engineering Controls
Phenyl fluorosulfate is a corrosive and moisture-sensitive compound that can cause severe

skin burns and eye damage. It is also a lachrymator, meaning it can cause irritation and tearing

of the eyes upon exposure. Inhalation may lead to respiratory irritation. All handling of this

substance must be performed within a certified chemical fume hood to minimize inhalation

exposure. An eyewash station and safety shower must be immediately accessible.
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Property Value

Molecular Formula C₆H₅FO₂S

CAS Number 368-43-4

Appearance Colorless to light yellow liquid

GHS Hazard Statements
H314: Causes severe skin burns and eye

damage

H335: May cause respiratory irritation

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent skin, eye, and respiratory exposure. The following

table details the minimum required protection.
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Body Part Protection Type Specification

Hands Chemical-resistant gloves

Outer Glove: Butyl rubber or

Viton. Inner Glove: Nitrile.

Always double-glove. Check

glove manufacturer's

compatibility chart.

Eyes/Face Safety Goggles & Face Shield

Use chemical splash goggles

that meet ANSI Z87.1

standards. A full-face shield

must be worn over the goggles

when handling larger

quantities (>10 mL) or during

transfers.

Body
Flame-resistant Laboratory

Coat

A fully-buttoned, flame-

resistant lab coat is required.

Respiratory Respirator (if applicable)

Use is not required if all work is

performed within a certified

fume hood. For spill cleanup

outside a hood, an air-purifying

respirator with an appropriate

cartridge is necessary.

Operational Plan: Handling and Storage
Preparation:

Ensure a chemical fume hood is certified and functioning correctly.

Gather all necessary equipment, including reaction vessels, syringes, and quench solutions,

inside the fume hood.

Prepare a quench solution (e.g., a saturated solution of sodium bicarbonate) and a spill kit.

Don all required PPE as specified in the table above.
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Handling Procedure:

Conduct all transfers of Phenyl fluorosulfate within the fume hood.

Use clean, dry glass or stainless steel equipment. The compound is moisture-sensitive and

can react with water to produce hazardous byproducts.

For transfers, use a syringe or cannula technique to avoid exposure to the atmosphere.

Keep the container tightly sealed when not in use.

After use, decontaminate all equipment that came into contact with the reagent before

removing it from the fume hood.

Storage:

Store Phenyl fluorosulfate in a cool, dry, and well-ventilated area away from incompatible

materials such as water, strong acids, and strong bases.

The container should be stored in a secondary container.
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start_node process_node decision_node critical_node end_node Preparation

Don Required PPE

Verify Safety Measures

Work Inside Fume Hood

Handle Reagent

Use Syringe/Cannula

Decontaminate Equipment

Dispose of Waste

Final Area Cleanup

Procedure Complete
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Exposure Occurs

Skin Contact Eye Contact Inhalation

Immediately flush with water
for at least 15 minutes.

Remove contaminated clothing.

Immediately flush with eyewash
for at least 15 minutes,
holding eyelids open.

Move to fresh air immediately.

Seek Immediate
Medical Attention

Click to download full resolution via product page

To cite this document: BenchChem. [Standard Operating Procedure: Safe Handling of
Phenyl Fluorosulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3051325#personal-protective-equipment-for-
handling-phenyl-fluorosulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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